Cas no 1803665-80-6 (3-(Difluoromethyl)-4-fluoro-2-(fluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-4-fluoro-2-(fluoromethyl)pyridine
• CAS No: 1803665-80-6
• MF: C₇H₅F₄N
• MW: 179.11491560936
• CID: 4922495
• Update Time: 2025-06-23

3-(Difluoromethyl)-4-fluoro-2-(fluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-fluoro-2-(fluoromethyl)pyridine

• Inchi： 1S/C7H5F4N/c8-3-5-6(7(10)11)4(9)1-2-12-5/h1-2,7H,3H2
• InChI Key： NPTYNKMESMHNMA-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(CF)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: 1.8
• Topological Polar Surface Area: 12.9

Additional information on 3-(Difluoromethyl)-4-fluoro-2-(fluoromethyl)pyridine

3-(Difluoromethyl)-4-fluoro-2-(fluoromethyl)pyridine: A Comprehensive Overview

3-(Difluoromethyl)-4-fluoro-2-(fluoromethyl)pyridine, also known by its CAS number 1803665-80-6, is a highly fluorinated pyridine derivative that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which features multiple fluorine substituents attached to the pyridine ring. The presence of these fluorine atoms not only imparts distinct electronic properties but also enhances the compound's stability and reactivity, making it a valuable building block in various chemical applications.

The synthesis of 3-(difluoromethyl)-4-fluoro-2-(fluoromethyl)pyridine typically involves a combination of nucleophilic aromatic substitution and fluorination reactions. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. For instance, the use of palladium-catalyzed coupling reactions has been reported to significantly improve the yield and purity of this compound. These developments underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for highly fluorinated aromatic compounds.

In terms of physical properties, 3-(difluoromethyl)-4-fluoro-2-(fluoromethyl)pyridine exhibits a high melting point due to its rigid aromatic structure and strong intermolecular hydrogen bonding. Its solubility in organic solvents is moderate, making it suitable for a wide range of chemical transformations. The compound's fluorescence properties have also been studied extensively, revealing potential applications in sensing and imaging technologies. Recent research has demonstrated that this compound can serve as a sensitive probe for detecting metal ions in aqueous environments, highlighting its versatility in analytical chemistry.

The electronic properties of 3-(difluoromethyl)-4-fluoro-2-(fluoromethyl)pyridine are particularly intriguing. The presence of multiple electronegative fluorine atoms significantly alters the electron distribution on the pyridine ring, leading to enhanced electrophilic reactivity. This characteristic makes the compound an attractive candidate for use in electrochemical applications, such as dye-sensitized solar cells and organic light-emitting diodes (OLEDs). Recent studies have shown that incorporating this compound into OLED architectures can improve device efficiency and stability, paving the way for its commercialization in next-generation display technologies.

Beyond its chemical applications, 3-(difluoromethyl)-4-fluoro-2-(fluoromethyl)pyridine has also found relevance in pharmacology. Its ability to modulate cellular signaling pathways has led to investigations into its potential as a therapeutic agent. For example, researchers have explored its role as an inhibitor of certain kinase enzymes implicated in cancer progression. While preliminary results are promising, further studies are required to fully understand its pharmacokinetic profile and safety profile.

In conclusion, 3-(difluoromethyl)-4-fluoro-2-(fluoromethyl)pyridine is a multifaceted compound with applications spanning organic synthesis, materials science, and pharmacology. Its unique structure and electronic properties make it a valuable tool for advancing cutting-edge research across diverse disciplines. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.